2-Methyl-5-ethynyltetrazole

• IUPAC Name: 5-ethynyl-2-methyltetrazole
• InChI: InChI=1S/C4H4N4/c1-3-4-5-7-8(2)6-4/h1H,2H3
• InChI Key: WAMYSKPSDVJWSX-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C#C
• Molecular Formula: C4H4N4
• Molecular Weight: 108.10 g/mol

Description

2-Methyl-5-ethynyltetrazole is a useful research compound. Its molecular formula is C4H4N4 and its molecular weight is 108.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• 2-Alkyl-5-ethynyltetrazoles, including 2-Methyl-5-ethynyltetrazole, have been synthesized and analyzed for their unique chemical properties. These compounds demonstrate increased electrophilicity due to their triple bond, facilitating reactions with aliphatic alcohols, amines, and undergoing processes like aminomethylation and cycloaddition of azides (Buzilova et al., 1980).

Corrosion Inhibition

• Pyranopyrazole derivatives, which may include structures similar to 2-Methyl-5-ethynyltetrazole, have been studied for their role in inhibiting corrosion of mild steel in acidic solutions. These studies provide insights into the potential application of such compounds in materials science and engineering (Yadav et al., 2016).

Potential Pharmaceutical Applications

• While the exact application of 2-Methyl-5-ethynyltetrazole in pharmaceuticals is not directly stated in the available research, the studies of similar tetrazole compounds indicate potential in drug design and development. For instance, 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles have been explored for their anticonvulsant activity, suggesting the utility of tetrazole derivatives in medicinal chemistry (Kane et al., 1994).

Material Science

• Tetrazoles, including variants like 2-Methyl-5-ethynyltetrazole, can be used to create polydentate ligands for biomimetic studies. This application is crucial in the development of materials that mimic biological systems, potentially impacting fields like biotechnology and nanotechnology (Kharbash et al., 2002).

Explosives Research

• Nitrogen-rich salts of 2-methyl-5-nitraminotetrazole have been explored as secondary explosives with low sensitivities, indicating the relevance of tetrazole derivatives in the field of explosives and pyrotechnics (Fendt et al., 2011).